Cas no 2171823-54-2 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid
• CAS No: 2171823-54-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6378675
• PubChem ID: 165516467
• Update Time: 2025-08-05

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid
• EN300-1511041
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoyl]azetidin-3-yl}acetic acid
• 2171823-54-2

• Inchi： 1S/C28H26N2O5/c1-17-19(27(33)30-14-18(15-30)13-26(31)32)11-6-12-25(17)29-28(34)35-16-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-12,18,24H,13-16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： JMYUPYKLTCXTRG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid

Research Briefing on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid (CAS: 2171823-54-2)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid (CAS: 2171823-54-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in drug discovery, particularly in the development of protease inhibitors and peptide-based therapeutics. The Fmoc group, a widely used protecting group in peptide synthesis, enhances the molecule's stability and facilitates its incorporation into complex peptide architectures.

Recent studies have focused on the synthesis and optimization of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid, aiming to improve its yield and purity for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and reliability of research involving this molecule.

One of the most promising applications of this compound lies in its role as a building block for the synthesis of novel peptide-based drugs. Researchers have demonstrated its utility in the construction of peptidomimetics, which mimic the structure and function of natural peptides but exhibit enhanced metabolic stability and bioavailability. The azetidine ring, a four-membered nitrogen-containing heterocycle, contributes to the conformational rigidity of the resulting peptides, potentially improving their binding affinity to target proteins.

In addition to its use in peptide synthesis, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid has been investigated for its potential as a protease inhibitor. Proteases play a crucial role in various physiological and pathological processes, making them attractive targets for therapeutic intervention. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against specific proteases, suggesting its potential as a lead compound for the development of new anti-inflammatory or antiviral agents.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further research. Recent studies have begun to explore modifications to the core structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid to enhance its drug-like properties, including the introduction of polar substituents to improve aqueous solubility and the optimization of the Fmoc group for better metabolic stability.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoylazetidin-3-yl}acetic acid (CAS: 2171823-54-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in peptide synthesis and protease inhibition highlight its potential to contribute to the development of novel therapeutics. Ongoing research efforts aim to overcome existing challenges and unlock the full therapeutic potential of this compound, paving the way for its future use in clinical settings.